Cas no 4057-62-9 (1,2,5-Thiadiazole, 3-phenyl-)

1,2,5-Thiadiazole, 3-phenyl- structure
1,2,5-Thiadiazole, 3-phenyl- structure
Product Name:1,2,5-Thiadiazole, 3-phenyl-
CAS No:4057-62-9
MF:C8H6N2S
MW:162.211639881134
CID:1512460
PubChem ID:12366043
Update Time:2025-04-21

1,2,5-Thiadiazole, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Thiadiazole, 3-phenyl-
    • 3-phenyl-1,2,5-thiadiazole
    • 4057-62-9
    • DTXSID60494466
    • SCHEMBL4559345
    • AKOS006372724
    • Inchi: 1S/C8H6N2S/c1-2-4-7(5-3-1)8-6-9-11-10-8/h1-6H
    • InChI Key: UNEXGUNKELZLTG-UHFFFAOYSA-N
    • SMILES: S1N=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 162.02528
  • Monoisotopic Mass: 162.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 25.78
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